![molecular formula C8H9BClFO3 B591648 (3-Chloro-4-ethoxy-2-fluorophenyl)boronic acid CAS No. 909122-50-5](/img/structure/B591648.png)
(3-Chloro-4-ethoxy-2-fluorophenyl)boronic acid
Overview
Description
“(3-Chloro-4-ethoxy-2-fluorophenyl)boronic acid” is a biochemical reagent that can be used as a biological material or organic compound for life science related research . It has been used in the synthesis of 2-bromo-3-hexyl-5-(4-iodophenyl)thiophene, which has shown high anti-thrombolytic activity .
Synthesis Analysis
The synthesis of “this compound” involves the use of pinacol boronic esters, which are highly valuable building blocks in organic synthesis . Protodeboronation of these esters is a key step in the synthesis process .Molecular Structure Analysis
The molecular formula of “this compound” is C8H9BClFO3 . Its average mass is 218.418 Da and its monoisotopic mass is 218.031738 Da .Chemical Reactions Analysis
“this compound” is a reactant that has been used in various chemical reactions, including Rh-catalyzed asymmetric addition reactions, Palladium-catalyzed oxidative cross-coupling reactions, and Suzuki-Miyaura coupling .Physical And Chemical Properties Analysis
“this compound” is a solid substance . Its InChI code is 1S/C8H9BClFO3/c1-2-14-6-4-3-5(9(12)13)8(11)7(6)10/h3-4,12-13H,2H2,1H3 .Scientific Research Applications
Fluorescence Quenching Studies
Boronic acid derivatives, such as 5-chloro-2-methoxyphenyl boronic acid and 4-fluoro-2-methoxyphenyl boronic acid, have been studied for their fluorescence quenching properties in alcohols, which are critical for sensing and analytical applications. The fluorescence quenching involves interactions with aniline as a quencher, indicating potential use in the detection of amine-containing compounds (Geethanjali et al., 2015).
Synthesis and Crystal Structure Analysis
The synthesis and crystal structure of amino-3-fluorophenyl boronic acids, which are structurally related to the compound , demonstrate their potential in constructing glucose sensing materials that operate at physiological pH. This highlights the role of boronic acids in the development of biosensors and medical diagnostics (Das et al., 2003).
Organic Synthesis Applications
Macrocyclic Chemistry
Boronic esters have found new perspectives in macrocyclic chemistry, with studies on tetrameric macrocyclic compounds and dimeric boronates derived from various aryl boronic acids. These compounds have applications in the development of new materials and chemical sensors (Fárfan et al., 1999).
Kinetic Reactivity Studies
The reactivity of boronic acid and boronate ion towards compounds like Tiron and 2,2'-biphenol has been investigated, providing insights into their reactivity patterns which are crucial for designing boronic acid-based catalysts and reagents in organic synthesis (Watanabe et al., 2013).
Mechanism of Action
Target of Action
The primary target of (3-Chloro-4-ethoxy-2-fluorophenyl)boronic acid is the palladium catalyst in the Suzuki-Miyaura (SM) cross-coupling reaction . This reaction is a widely-applied transition metal catalyzed carbon-carbon bond forming reaction .
Mode of Action
The compound interacts with its target through a process known as transmetalation . In this process, the boronic acid group in the compound transfers formally nucleophilic organic groups from boron to palladium . This is part of the SM coupling reaction, which also involves an oxidative addition where palladium becomes oxidized through its donation of electrons to form a new Pd-C bond .
Biochemical Pathways
The affected pathway is the Suzuki-Miyaura cross-coupling reaction . This reaction conjoins chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst . The downstream effects include the formation of new carbon-carbon bonds, enabling the synthesis of complex organic compounds .
Pharmacokinetics
It’s known that the compound is relatively stable, readily prepared, and generally environmentally benign . These properties suggest that the compound may have good bioavailability, but further studies would be needed to confirm this.
Result of Action
The result of the compound’s action is the formation of new carbon-carbon bonds via the Suzuki-Miyaura cross-coupling reaction . This enables the synthesis of complex organic compounds, contributing to various areas of research and development in organic chemistry .
Safety and Hazards
Future Directions
The future directions of “(3-Chloro-4-ethoxy-2-fluorophenyl)boronic acid” could involve its use in the synthesis of novel liquid crystalline fluorobiphenylcyclohexenes and difluoroterphenyls by palladium-catalyzed cross-couplings . It could also be used in the synthesis of o-phenylphenols as potent leukotriene B4 receptor agonists .
properties
IUPAC Name |
(3-chloro-4-ethoxy-2-fluorophenyl)boronic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9BClFO3/c1-2-14-6-4-3-5(9(12)13)8(11)7(6)10/h3-4,12-13H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BSNGRABEOSVUSC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=C(C(=C(C=C1)OCC)Cl)F)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9BClFO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50679922 | |
Record name | (3-Chloro-4-ethoxy-2-fluorophenyl)boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50679922 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.42 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
909122-50-5 | |
Record name | (3-Chloro-4-ethoxy-2-fluorophenyl)boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50679922 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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